Cas no 501701-44-6 (Benzoyl chloride, 2,3,5-trifluoro-4-methoxy-)
2,3,5-Trifluoro-4-methoxybenzoyl chloride is a fluorinated and methoxy-substituted benzoyl chloride derivative, primarily used as a versatile intermediate in organic synthesis. Its key advantages include high reactivity as an acylating agent, enabling efficient introduction of the 2,3,5-trifluoro-4-methoxybenzoyl moiety into target molecules. The electron-withdrawing trifluoro and methoxy groups enhance its utility in constructing complex fluorinated aromatic systems, which are valuable in pharmaceuticals, agrochemicals, and advanced materials. The compound’s well-defined structure ensures consistent performance in coupling reactions, while its stability under controlled conditions facilitates handling in synthetic workflows. Its selectivity and functional group compatibility make it a preferred choice for precision chemical transformations.
501701-44-6 structure
Product Name:Benzoyl chloride, 2,3,5-trifluoro-4-methoxy-
CAS No:501701-44-6
MF:C8H4ClF3O2
MW:224.564372062683
CID:1566639
PubChem ID:86212908
Update Time:2025-06-07
Benzoyl chloride, 2,3,5-trifluoro-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 2,3,5-trifluoro-4-methoxy-
- 2,3,5-trifluoro-4-methoxybenzoyl chloride
- AKOS030229979
- AS-8060
- MFCD28040525
- SCHEMBL5272363
- 501701-44-6
-
- Inchi: 1S/C8H4ClF3O2/c1-14-7-4(10)2-3(8(9)13)5(11)6(7)12/h2H,1H3
- InChI Key: XWXDONPJASVERE-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C(=C(C=1F)F)OC)F)=O
Computed Properties
- Exact Mass: 223.98522
- Monoisotopic Mass: 223.9851915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoyl chloride, 2,3,5-trifluoro-4-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | AS-8060-1MG |
2,3,5-trifluoro-4-methoxybenzoyl chloride |
501701-44-6 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | AS-8060-5MG |
2,3,5-trifluoro-4-methoxybenzoyl chloride |
501701-44-6 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | AS-8060-10MG |
2,3,5-trifluoro-4-methoxybenzoyl chloride |
501701-44-6 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | AS-8060-20MG |
2,3,5-trifluoro-4-methoxybenzoyl chloride |
501701-44-6 | >90% | 0mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | AS-8060-50MG |
2,3,5-trifluoro-4-methoxybenzoyl chloride |
501701-44-6 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | AS-8060-100MG |
2,3,5-trifluoro-4-methoxybenzoyl chloride |
501701-44-6 | >90% | 100mg |
£146.00 | 2025-02-09 |
Benzoyl chloride, 2,3,5-trifluoro-4-methoxy- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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